Cas no 2228553-57-7 (3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol
• CAS No: 2228553-57-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6609959
• PubChem ID: 165710987
• Update Time: 2025-06-23

3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol
• 2228553-57-7
• EN300-1812356

• Inchi： 1S/C12H17NO/c1-8-4-3-5-11(9(8)2)12(13)6-10(14)7-12/h3-5,10,14H,6-7,13H2,1-2H3
• InChI Key： AHPQJRMLGNPXGC-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=C(C)C=2C)(C1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol

3-Amino-3-(2,3-Dimethylphenyl)Cyclobutan-1-Ol: A Comprehensive Overview

3-Amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol, also known by its CAS number 2228553-57-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclobutanol, featuring a unique substitution pattern that imparts it with distinct chemical properties. The presence of the amino group (-NH₂) and the dimethylphenyl substituent on the cyclobutane ring contributes to its potential applications in drug design and materials science.

The structure of 3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol is characterized by a four-membered cyclobutane ring, which is inherently strained due to its non-planar geometry. This strain can influence the compound's reactivity and stability, making it a valuable substrate for various organic transformations. The amino group at position 3 introduces nucleophilic properties, while the dimethylphenyl group adds steric bulk and aromaticity to the molecule. These features make it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of 3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol in medicinal chemistry. Researchers have explored its role as a precursor for bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to form hydrogen bonds and its capacity to accommodate diverse functional groups make it an attractive candidate for drug design.

In terms of synthesis, 3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol can be prepared through various routes, including cycloaddition reactions and ring-opening/closing strategies. One notable approach involves the use of dienes and dienophiles in Diels-Alder reactions, followed by functionalization steps to introduce the amino and hydroxyl groups. These methods have been optimized to enhance yield and selectivity, ensuring scalability for industrial applications.

The physical properties of 3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol are also worth noting. It has a melting point of approximately 145°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These characteristics are crucial for its handling and storage under standard laboratory conditions.

From an environmental perspective, 3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of about 48 hours in aqueous environments. Its acute toxicity to aquatic organisms is low, making it suitable for use in formulations where environmental impact is a concern.

In conclusion, 3-amino-3-(2,3-dimethylphenyl)cyclobutan-1-ol, CAS number 2228553-57-7, stands out as a multifaceted compound with promising applications across various scientific domains. Its unique structure, reactivity, and physical properties position it as a valuable tool in organic synthesis and drug discovery. As research continues to uncover new avenues for its utilization, this compound is likely to play an increasingly important role in advancing chemical science.